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Compound of Interest

Compound Name: Orexin B (human)

Cat. No.: B612584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the

intracerebroventricular (ICV) injection of Orexin B in rodent models. This technique is essential

for studying the central effects of Orexin B on various physiological processes, including sleep-

wake cycles, feeding behavior, and reward pathways.

Quantitative Data Summary
The following tables summarize key quantitative parameters for the intracerebroventricular

injection of Orexin B, compiled from various studies.

Table 1: Stereotaxic Coordinates for Lateral Ventricle Cannulation

Animal Model
Anteroposterior
(AP) from Bregma
(mm)

Mediolateral (ML)
from Midline (mm)

Dorsoventral (DV)
from Skull Surface
(mm)

Rat (Adult) -0.8 to -1.0 ±1.5 -3.5 to -4.5

Mouse (Adult) -0.3 to -0.5 ±1.0 -2.2 to -2.5

Table 2: Orexin B Intracerebroventricular Injection Parameters
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Animal Model
Orexin B Dose
Range

Injection
Volume (µL)

Infusion Rate
(µL/min)

Vehicle

Rat
3 - 30 nmol/µL[1]

[2]
1 - 5 0.5 - 1.0[1]

Artificial

Cerebrospinal

Fluid (aCSF)

Mouse
140 pmol/mouse

(Orexin A)[3]
1 - 3 0.5 - 1.0

Artificial

Cerebrospinal

Fluid (aCSF)

Sheep 0.03 - 3 µg/kg[4] 20 - 50 10 - 20

Artificial

Cerebrospinal

Fluid (aCSF)

Note: Dosages for Orexin B in mice were not explicitly found in the search results, so a relevant

Orexin A dosage is provided as a reference. Researchers should perform dose-response

studies to determine the optimal concentration of Orexin B for their specific experimental

paradigm.

Experimental Protocols
Protocol 1: Stereotaxic Cannula Implantation for ICV
Injection
This protocol details the surgical procedure for implanting a guide cannula into the lateral

ventricle of a rodent.

Materials:

Stereotaxic apparatus

Anesthesia machine with isoflurane

Heating pad

Surgical tools (scalpel, forceps, hemostats, drill, etc.)
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Guide cannula and dummy cannula

Bone screws

Dental cement

Antiseptic solution (e.g., Betadine)

Topical anesthetic (e.g., lidocaine)

Analgesics for post-operative care

Procedure:

Animal Preparation:

Anesthetize the animal using isoflurane (5% for induction, 1-2% for maintenance).

Confirm the depth of anesthesia by checking for the absence of a pedal withdrawal reflex.

Shave the fur from the scalp and place the animal in the stereotaxic apparatus.

Maintain the animal's body temperature at 37°C using a heating pad.

Apply ophthalmic ointment to the eyes to prevent drying.

Clean the surgical area with an antiseptic solution.

Administer a local anesthetic to the scalp.

Surgical Procedure:

Make a midline incision on the scalp to expose the skull.

Gently retract the periosteum to visualize the cranial sutures, including bregma and

lambda.

Level the skull by ensuring that bregma and lambda are in the same horizontal plane.
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Move the drill to the stereotaxic coordinates for the target lateral ventricle (refer to Table

1).

Drill a small burr hole through the skull, being careful not to damage the underlying dura

mater.

Drill additional holes for the anchor screws.

Insert the bone screws.

Cannula Implantation:

Slowly lower the guide cannula through the burr hole to the desired dorsoventral depth.

Apply dental cement around the cannula and screws to secure it to the skull.

Wait for the dental cement to fully harden.

Insert a dummy cannula into the guide cannula to prevent blockage.

Post-operative Care:

Remove the animal from the stereotaxic apparatus and allow it to recover on a heating

pad.

Administer post-operative analgesics as prescribed by your institution's animal care and

use committee.

Monitor the animal daily for signs of pain, infection, or distress.

Allow the animal to recover for at least one week before commencing with the ICV

injections.

Protocol 2: Intracerebroventricular Injection of Orexin B
This protocol describes the procedure for injecting Orexin B into the lateral ventricle of a

cannulated rodent.

Materials:
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Orexin B peptide

Artificial Cerebrospinal Fluid (aCSF), sterile

Internal injector cannula

Polyethylene tubing

Hamilton syringe

Infusion pump

Procedure:

Preparation of Orexin B Solution:

Dissolve Orexin B in sterile aCSF to the desired concentration.

Ensure the solution is fully dissolved and filter-sterilize if necessary.

Store the solution on ice until use.

Injection Procedure:

Gently handle and restrain the animal.

Remove the dummy cannula from the guide cannula.

Connect the internal injector cannula to the Hamilton syringe via polyethylene tubing.

Fill the tubing and injector with the Orexin B solution, ensuring there are no air bubbles.

Insert the internal injector into the guide cannula, ensuring it extends slightly beyond the

tip of the guide.

Infuse the Orexin B solution at a slow and controlled rate using the infusion pump (refer to

Table 2).
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After the infusion is complete, leave the injector in place for an additional minute to allow

for diffusion and prevent backflow.

Slowly withdraw the injector and replace the dummy cannula.

Return the animal to its home cage and monitor for any immediate adverse reactions.

Verification of Cannula Placement (optional but recommended):

At the end of the experiment, euthanize the animal and inject a small volume of dye (e.g.,

Evans blue) through the cannula.

Perfuse the animal and dissect the brain.

Visually inspect the brain for the presence of dye in the ventricular system to confirm

correct cannula placement.

Visualizations
Experimental Workflow for Intracerebroventricular
Injection
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Caption: Experimental workflow for intracerebroventricular injection of Orexin B.

Orexin B Signaling Pathway
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Caption: Simplified signaling pathway of Orexin B via the Orexin 2 Receptor (OX2R).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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